Cas no 97872-07-6 (2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide)
![2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide structure](https://www.kuujia.com/scimg/cas/97872-07-6x500.png)
97872-07-6 structure
Product name:2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide
2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide
- 2-(5-butan-2-yl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
- 2-(5-Butan-2-ylbenzo(d)isoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
- 2-[5-(Butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)ethanimidic acid
- DTXSID80913604
- 97872-07-6
-
- Inchi: InChI=1S/C22H26N2O2/c1-5-15(2)16-11-12-20-18(13-16)19(24-26-20)14-21(25)23-22(3,4)17-9-7-6-8-10-17/h6-13,15H,5,14H2,1-4H3,(H,23,25)
- InChI Key: YIBFKOJICXAYPD-UHFFFAOYSA-N
- SMILES: CCC(C)C1=CC2=C(C=C1)ON=C2CC(=O)NC(C)(C)C3=CC=CC=C3
Computed Properties
- Exact Mass: 350.199
- Monoisotopic Mass: 350.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
- XLogP3: 4.7
Experimental Properties
- Density: 1.109
- Boiling Point: 554.5°C at 760 mmHg
- Flash Point: 289.1°C
- Refractive Index: 1.575
2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide Related Literature
-
Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
-
Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
-
3. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
-
5. Back matter
97872-07-6 (2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide) Related Products
- 2408959-38-4(3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride)
- 49713-41-9(Propanedioic acid,2-[[[2-(trifluoromethoxy)phenyl]amino]methylene]-, 1,3-diethyl ester)
- 2320608-39-5(N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide)
- 907988-09-4(3-4-(4-benzylpiperidin-1-yl)-2,2-dimethyl-4-oxobutyl-2H-1lambda6,2,4-benzothiadiazine-1,1-dione)
- 2640878-76-6(4-({1-(1-benzothiophen-3-yl)methylazetidin-3-yl}oxy)pyridine-2-carboxamide)
- 1115999-05-7(1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(2-methoxyphenyl)methylpiperidine-4-carboxamide)
- 1286717-80-3(1-(7-methoxy-1-benzofuran-2-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine)
- 2248380-29-0(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate)
- 2227859-76-7((2S)-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)
- 1155361-01-5(2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
